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Compound of Interest

Compound Name: Antitumor agent-168

Cat. No.: B15609199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Antitumor agent-168, also identified as compound 21b, is a potent small molecule inhibitor of

microtubule polymerization. By disrupting the cellular microtubule network, it induces a cascade

of events culminating in cell cycle arrest at the G2/M phase and subsequent apoptosis. This

technical guide provides a comprehensive overview of the chemical structure, mechanism of

action, and biological activity of Antitumor agent-168, supported by available preclinical data.

Detailed experimental protocols for the evaluation of this and similar compounds are also

provided to facilitate further research and development.

Chemical Structure and Properties
Antitumor agent-168 (compound 21b) is a complex heterocyclic molecule. Its chemical

properties are summarized below.

Property Value

Molecular Formula C₂₂H₂₂N₄O₃

SMILES
NC1=CC(C2=CC=C3C(N(C4=CC(OC)=C(OC)C

(OC)=C4)C=N3)=N2)=CC=C1C
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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